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Compound of Interest

Compound Name: Lamivudine-15N2,13C

Cat. No.: B562819

This document provides a detailed overview of the molecular weight of the isotopically labeled
compound, Lamivudine-15N2,13C, intended for researchers, scientists, and professionals in
drug development.

Quantitative Data Summary

The molecular characteristics of Lamivudine-15N2,13C are summarized in the table below.
This data is crucial for a variety of experimental applications, including its use as an internal
standard in quantitative analysis by mass spectrometry.

Parameter Value Reference
Chemical Name Lamivudine-15N2,13C [1112]
Molecular Formula C713CH11N*>N203S [1][2]
Molecular Weight 232.24 g/mol [1]

4-Amino-1-[(2R,5S)-2-
(hydroxymethyl)-1,3-
oxathiolan-5-yl]-2(1H)-
pyrimidinone-15N2,13C

Alternate Name

] Labelled Lamivudine antiviral
Primary Use
for research purposes.
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Methodologies for Molecular Weight Determination

The molecular weight of an isotopically labeled compound such as Lamivudine-15N2,13C is
determined by calculating the sum of the atomic masses of its constituent atoms, taking into
account the specific isotopes incorporated.

Calculation Protocol:

The molecular weight is calculated based on the following atomic masses:

Carbon-12 (12C): ~12.011 amu (for the 7 carbon atoms)

e Carbon-13 (*3C): ~13.00335 amu (for the 1 labeled carbon atom)

e Hydrogen (*H): ~1.008 amu

e Nitrogen-14 (*4N): ~14.007 amu (for the 1 unlabeled nitrogen atom)
e Nitrogen-15 (*>N): ~15.00011 amu (for the 2 labeled nitrogen atoms)
e Oxygen (1%0): ~15.999 amu

e Sulfur (32S): ~32.06 amu

The molecular formula C7:3CH11N*>N20sS indicates the presence of:

7 atoms of the most common isotope of Carbon (12C).
o 1 atom of the Carbon-13 isotope (*3C).

e 11 atoms of Hydrogen (*H).

e 1 atom of the most common isotope of Nitrogen (2*N).
o 2 atoms of the Nitrogen-15 isotope (*°N).

« 3 atoms of Oxygen (1°0).

e 1 atom of Sulfur (32S).
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The sum of the masses of these atoms results in the final molecular weight of the compound.

Logical Workflow for Isotopic Labeling

The following diagram illustrates the conceptual workflow for creating and utilizing an
isotopically labeled compound in a research context.
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Conceptual workflow for the synthesis and application of isotopically labeled Lamivudine.
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Disclaimer: This document is intended for informational purposes for a scientific audience. The
provided data is based on publicly available information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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